Cas no 725228-03-5 (1-Pentanol, 2-[(2-hydroxyethyl)(phenylmethyl)amino]-4-methyl-, (2S)-)

• Product Name: 1-Pentanol, 2-[(2-hydroxyethyl)(phenylmethyl)amino]-4-methyl-, (2S)-
• CAS No: 725228-03-5
• MF: C₁₅H₂₅NO₂
• MW: 251.364504575729
• CID: 1756784
• PubChem ID: 71404401
• Update Time: 2025-04-21

1-Pentanol, 2-[(2-hydroxyethyl)(phenylmethyl)amino]-4-methyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 2-[(2-hydroxyethyl)(phenylmethyl)amino]-4-methyl-, (2S)-
• (2S)-2-[benzyl(2-hydroxyethyl)amino]-4-methylpentan-1-ol
• 725228-03-5
• DTXSID20825252

• Inchi： 1S/C15H25NO2/c1-13(2)10-15(12-18)16(8-9-17)11-14-6-4-3-5-7-14/h3-7,13,15,17-18H,8-12H2,1-2H3/t15-/m0/s1
• InChI Key： YKCXIYIPKSECTH-HNNXBMFYSA-N
• SMILES： OC[C@H](CC(C)C)N(CCO)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 251.188529040g/mol
• Monoisotopic Mass: 251.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.7Ų